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Compound of Interest

Compound Name: Crizotinib hydrochloride

Cat. No.: B1139233 Get Quote

Crizotinib Hydrochloride Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and storage of crizotinib
hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid crizotinib hydrochloride?

A1: Solid crizotinib hydrochloride is stable under recommended storage conditions.[1] For

long-term storage, it is advised to keep it at -20°C for up to 3 years.[2] Alternatively, it can be

stored at 4°C in a sealed container away from moisture.[1][3] For shipping purposes, storage at

room temperature is acceptable for less than two weeks.[1] The commercially available

formulation, XALKORI®, should be stored at a controlled room temperature of 20°C to 25°C

(68°F to 77°F), with excursions permitted between 15°C to 30°C (59°F to 86°F).[4][5]

Q2: How should I store crizotinib hydrochloride solutions?

A2: The stability of crizotinib hydrochloride in solution depends on the solvent and storage

temperature. For optimal stability, stock solutions should be aliquoted to avoid repeated freeze-

thaw cycles.[2]
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In solvent, store at -80°C for up to 6 months.[1][3]

Alternatively, storage at -20°C for up to 1 month is also acceptable.[1][2][3]

Q3: What solvents are suitable for dissolving crizotinib hydrochloride?

A3: Crizotinib hydrochloride is soluble in several common laboratory solvents.

DMSO: Soluble up to 97 mg/mL (199.26 mM). It is important to use fresh DMSO as

moisture-absorbing DMSO can reduce solubility.[2]

Water: Soluble up to 50 mg/mL (102.71 mM), which may require sonication to fully dissolve.

[3]

Ethanol: Used in combination with water for preparing standard solutions for experimental

use.[6][7]

Q4: Is crizotinib hydrochloride sensitive to light or heat?

A4: Crizotinib hydrochloride is relatively stable under photolytic and thermal stress

conditions.[8] However, significant degradation is observed under oxidative conditions.[6][7]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-50878A/Crizotinib-hydrochloride-SDS-MedChemExpress.pdf
https://www.medchemexpress.com/Crizotinib-hydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-50878A/Crizotinib-hydrochloride-SDS-MedChemExpress.pdf
https://www.selleckchem.com/products/crizotinib-hydrochloride.html
https://www.medchemexpress.com/Crizotinib-hydrochloride.html
https://www.benchchem.com/product/b1139233?utm_src=pdf-body
https://www.benchchem.com/product/b1139233?utm_src=pdf-body
https://www.selleckchem.com/products/crizotinib-hydrochloride.html
https://www.medchemexpress.com/Crizotinib-hydrochloride.html
https://www.researchgate.net/publication/353057482_Identification_of_Crizotinib_Major_Degradation_Products_Obtained_Under_Stress_Conditions_by_RP-UHPLC-HRMS
https://hrcak.srce.hr/file/378100
https://www.benchchem.com/product/b1139233?utm_src=pdf-body
https://www.benchchem.com/product/b1139233?utm_src=pdf-body
https://www.researchgate.net/figure/Scheme-1-Suggested-degradation-pathway-of-crizotinib-during-the-oxidative-degradation_fig3_353057482
https://www.researchgate.net/publication/353057482_Identification_of_Crizotinib_Major_Degradation_Products_Obtained_Under_Stress_Conditions_by_RP-UHPLC-HRMS
https://hrcak.srce.hr/file/378100
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Recommended Solution

Unexpected experimental

results or loss of compound

activity.

Improper storage leading to

degradation.

Review the storage conditions

of your solid compound and

stock solutions. Ensure they

align with the recommended

temperatures and are

protected from moisture.[1][2]

[3] Prepare fresh stock

solutions if degradation is

suspected.

Difficulty dissolving the

compound.

Use of aged or moisture-

absorbed solvent (e.g.,

DMSO).[2] Insufficient mixing.

Use fresh, high-purity solvents.

For aqueous solutions,

ultrasonication can aid in

dissolution.[3]

Precipitation of the compound

in cell culture media.

The final concentration of the

organic solvent (e.g., DMSO)

is too high.

Ensure the final concentration

of the solvent in your

experimental setup is low

enough to maintain solubility

and is not toxic to the cells.

Inconsistent results between

experiments.

Repeated freeze-thaw cycles

of stock solutions.

Aliquot stock solutions into

single-use volumes to avoid

repeated freezing and thawing,

which can lead to degradation.

[2]

Experimental Protocols
Forced Degradation Study Protocol
This protocol is based on studies investigating the stability of crizotinib under various stress

conditions.[6][7]

Objective: To assess the stability of crizotinib hydrochloride under forced degradation

conditions (acidic, alkaline, oxidative, thermal, and photolytic stress).
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Materials:

Crizotinib hydrochloride

Ethanol (HPLC grade)

Ultrapure water

Hydrochloric acid (HCl), 0.5 M

Sodium hydroxide (NaOH), 0.5 M

Hydrogen peroxide (H₂O₂), 10%

Volumetric flasks

Water bath or oven

Photostability chamber

RP-UHPLC-HRMS system

Procedure:

Preparation of Stock Solution:

Accurately weigh 1 mg of crizotinib hydrochloride and transfer it to a 5 mL volumetric

flask.

Dissolve the solid in 2 mL of ethanol.

Make up the volume to the mark with ultrapure water to achieve a final concentration of

200 µg/mL.[6][7]

Stress Conditions:

Acid Hydrolysis: To 2 mL of the stock solution, add 0.5 mL of 0.5 M HCl. After 6 hours at

room temperature, neutralize the solution with 0.5 mL of 0.5 M NaOH and dilute to 5 mL

with a 3:2 (v/v) mixture of water and ethanol.[6][7]
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Alkaline Hydrolysis: To 2 mL of the stock solution, add 0.5 mL of 0.5 M NaOH. After 6

hours at room temperature, neutralize with 0.5 mL of 0.5 M HCl and dilute to 5 mL with the

diluent.[6][7]

Oxidative Degradation: Mix 2 mL of the stock solution with 1 mL of 10% H₂O₂. After 6

hours at room temperature, dilute to 5 mL with the diluent.[6][7]

Thermal Degradation (Liquid): Keep 2 mL of the stock solution in a water bath at 80°C for

6 hours. Dilute the resulting solution to 5 mL with the diluent.[7]

Thermal Degradation (Solid): Expose solid crizotinib to dry heat at 100°C for 24 hours.

Then, prepare a 200 µg/mL solution as described in step 1.[7]

Photolytic Degradation: Expose the crizotinib solution to light in a photostability simulator.

Analysis:

Analyze all samples using a validated RP-UHPLC-HRMS method to identify and quantify

any degradation products.

Data Presentation
Table 1: Recommended Storage Conditions for Crizotinib Hydrochloride

Form
Storage
Temperature

Duration Special Conditions

Solid -20°C 3 years Powder

4°C Not specified
Sealed storage, away

from moisture[1][3]

Room Temperature

(15-30°C)
< 2 weeks For shipping[1]

In Solvent -80°C 6 months
Aliquot to avoid

freeze-thaw[1][2][3]

-20°C 1 month
Aliquot to avoid

freeze-thaw[1][2][3]
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Table 2: Summary of Crizotinib Stability under Forced Degradation

Stress Condition Observation

Acidic Hydrolysis Stable

Alkaline Hydrolysis Stable

Oxidative Stress Significant Degradation[6][7]

Thermal Stress Stable

Photolytic Stress Stable
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Crizotinib
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Gene Transcription Cell Proliferation, Survival, Angiogenesis

Click to download full resolution via product page

Caption: Crizotinib inhibits ALK and c-MET receptor tyrosine kinases.

Experimental Workflow for Forced Degradation Study
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Caption: Workflow for assessing crizotinib stability under stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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